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Compound of Interest

Compound Name: Phosphine, (difluoro)methyl-

Cat. No.: B14128052 Get Quote

Technical Guide: (Difluoro)methyl-phosphine
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on (difluoro)methyl-phosphine, a compound of

interest in various chemical research and development applications.

Core Molecular Data
(Difluoro)methyl-phosphine is a phosphorus-containing organic compound. Its fundamental

molecular properties are summarized below.

Property Value

Chemical Formula CH3F2P[1][2][3]

Molecular Weight 84.0051 g/mol [1][2]

IUPAC Name (Difluoro)methyl-phosphine[1][2]

CAS Registry Number 753-59-3[1][2]

Molecular Structure
The structural arrangement of (difluoro)methyl-phosphine consists of a central phosphorus

atom bonded to a methyl group and two fluorine atoms.
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Caption: Ball-and-stick model of the (difluoro)methyl-phosphine molecule.

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of (difluoro)methyl-

phosphine are beyond the scope of this document. For specific methodologies, researchers are

advised to consult peer-reviewed chemical literature and established synthetic chemistry

databases.

Signaling Pathways and Logical Relationships
The following diagram illustrates the logical relationship between the elemental components

and the final molecular properties of (difluoro)methyl-phosphine.
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Caption: Derivation of molecular properties from elemental composition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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